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Compound of Interest

Compound Name: C646

Cat. No.: B7789139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of C646, a potent and selective inhibitor of the p300/CBP

histone acetyltransferases (HATs). Adherence to these guidelines is critical to ensure personal

safety and minimize environmental impact.

Immediate Safety Information
C646 is a crystalline solid and should be handled with care. The primary hazards associated

with C646 are its potential biological effects due to its potent enzymatic inhibition and its toxicity

to aquatic life.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling C646 in

powdered or solubilized form.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes of

C646 solutions or airborne

powder.

Hand Protection
Nitrile gloves (double-gloving is

recommended).

Provides a barrier against skin

contact. Regularly inspect

gloves for tears or punctures.

Body Protection
A fully fastened laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required when

handling the powder outside of

a certified chemical fume hood.

Minimizes the risk of inhaling

fine particles of C646.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational Plan: From Receipt to Disposal
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This section provides a step-by-step guide for the safe handling and use of C646 in a

laboratory setting.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

C646 powder should be stored at -20°C for long-term stability.[1]

Keep the container tightly sealed in a dry and well-ventilated area.

Weighing and Solubilization
Handling of powdered C646 should be performed in a certified chemical fume hood to minimize

inhalation risk.

Preparation: Don the appropriate PPE as outlined above. Decontaminate the weighing area

and balance before use.

Weighing: Use a tared, sealed container to weigh the desired amount of C646 powder.

Solubilization: C646 is soluble in dimethyl sulfoxide (DMSO).[1] To prepare a stock solution,

add the desired volume of DMSO to the weighed C646 powder in a sealed container. Gently

vortex or sonicate until the powder is completely dissolved.

Aqueous Solutions: For use in aqueous buffers, it is recommended to first dissolve C646 in

DMSO and then dilute with the aqueous buffer of choice. Note that aqueous solutions of

C646 are not recommended for storage for more than one day.[1]

Experimental Use (Cell-Based Assays)
Cell Culture: Culture cells according to standard protocols.

Treatment: Dilute the C646 stock solution to the desired final concentration in the cell culture

medium. Ensure thorough mixing.

Incubation: Add the C646-containing medium to the cells and incubate for the desired period.
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Post-Treatment: After the incubation period, carefully remove the treatment medium and

process the cells for downstream analysis. All materials that have come into contact with

C646 should be considered contaminated and disposed of appropriately.

Disposal Plan
C646 is classified as very toxic to aquatic life with long-lasting effects. Therefore, proper

disposal is critical to prevent environmental contamination.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with C646 (e.g., pipette tips, gloves, weighing

paper, empty vials) should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: All liquid waste containing C646 (e.g., unused stock solutions, cell culture

medium from treated cells) should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container. Do not pour C646 waste down the drain.

Decontamination
All non-disposable equipment (e.g., glassware, spatulas, stir bars) that has come into

contact with C646 should be decontaminated.

A recommended decontamination procedure is to rinse the equipment with a solvent in which

C646 is soluble (e.g., DMSO), followed by a thorough wash with soap and water. The solvent

rinse should be collected as hazardous liquid waste.

Final Disposal
All hazardous waste containing C646 must be disposed of through your institution's

hazardous waste management program.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Visualizing the Mechanism of Action and
Experimental Workflow
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C646 Inhibition of p300/CBP Signaling Pathway
C646 is a competitive inhibitor of the histone acetyltransferase (HAT) domain of the p300/CBP

coactivator proteins. By binding to the acetyl-CoA binding pocket, C646 prevents the transfer of

acetyl groups to histone and non-histone proteins. This inhibition of acetylation leads to

alterations in gene expression, which can induce cell cycle arrest, apoptosis, and autophagy in

cancer cells.[2]
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Caption: C646 competitively inhibits the p300/CBP HAT domain.

Experimental Workflow for Handling C646
The following diagram outlines the key steps for safely handling C646 from preparation to

disposal in a typical laboratory experiment.
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C646 Experimental Workflow
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Caption: Step-by-step workflow for handling C646.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Activated Histone Acetyltransferase p300/CBP-Related Signalling Pathways Mediate Up-
Regulation of NADPH Oxidase, Inflammation, and Fibrosis in Diabetic Kidney - PMC
[pmc.ncbi.nlm.nih.gov]

2. CBP/p300 inhibitor C646 prevents high glucose exposure induced neuroepithelial cell
proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
C646]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7789139#personal-protective-equipment-for-
handling-c646]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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